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Technical Support Center: Accurate I-131
Measurement
This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on calibrating gamma counters for the accurate

measurement of Iodine-131 (I-131). Below are frequently asked questions, troubleshooting

guides, and detailed experimental protocols to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the difference between calibration and quality control for a gamma counter?

A:Calibration is the process of configuring the instrument to ensure its measurements are

accurate. This involves two main types:

Energy Calibration: Adjusting the instrument's high voltage or gain to correctly identify the

energy of the gamma rays being emitted by the radionuclide (e.g., 364 keV for I-131). This

ensures you are counting the correct photons.

Efficiency Calibration: Determining the relationship between the number of counts detected

by the instrument (Counts Per Minute, CPM) and the actual disintegration rate of the sample

(Disintegrations Per Minute, DPM, or Becquerels, Bq). This allows you to convert your

measurement into a true activity value.[1][2]
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Quality Control (QC) is the routine, ongoing process of monitoring the instrument's

performance to ensure it remains stable and continues to provide accurate results after

calibration.[3] Daily QC checks typically use a long-lived check source to verify that the

instrument's settings have not drifted.[3]

Q2: Why must I calibrate the gamma counter specifically for I-131? A: Gamma counters must

be calibrated for every radionuclide you intend to measure.[2] Each radionuclide has a unique

gamma emission energy and pattern. An energy calibration for Cobalt-60, for example, would

not be appropriate for measuring I-131 because their principal gamma energies are vastly

different. The calibration sets the correct energy window to count the primary 364 keV

photopeak of I-131, minimizing interference from background radiation and scattered photons.

[4][5]

Q3: How often should I perform a full calibration for I-131? A: A full energy and efficiency

calibration should be performed annually, after any major instrument service or repair, or if daily

quality control checks show a consistent drift or failure.[1] Daily QC checks are mandatory to

ensure the instrument's stability between these full calibrations.

Q4: What is a "check source" and how is it used in daily QC? A: A check source is a sealed,

long-lived radionuclide (e.g., Cesium-137) with a known, stable activity. It is used in daily QC to

verify the instrument's consistency. By measuring the check source each day, you can confirm

that the detector's response (in terms of both the energy peak position and the total counts)

has not significantly changed from the established baseline.[1] Counts should typically remain

within a predefined range (e.g., ±10%) of the average value established after calibration.[1]

Q5: What is "dead time" and why is it a particular concern for I-131? A: Dead time is the brief

period after a gamma ray is detected during which the detector and its electronics are busy

processing the event and cannot detect another one. At very high count rates, which can occur

in therapeutic applications of I-131, a significant number of events can be missed, leading to an

underestimation of the true activity.[6][7] It is essential to be aware of your instrument's linear

range and to apply dead-time corrections if you are measuring high-activity samples.[6][8]

Troubleshooting Guides
Q1: My daily QC check failed. The check source count is outside the acceptable range. What

should I do? A: A failed QC check requires immediate action before running any samples.
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Follow these steps:

Verify Source Position: Ensure the check source was placed in the exact same position and

orientation as previous measurements. Inconsistent geometry is a common source of error.

Inspect for Contamination: Check the well, sample holder, and the area around the counter

for any potential radioactive contamination using a survey meter.[9]

Perform a Background Check: Measure the background count rate. A sudden increase could

indicate contamination.

Re-run the QC Check: Carefully place the source again and repeat the measurement.

Check Energy Calibration: Acquire a full spectrum from the check source. If the photopeak

has shifted from its expected channel, an energy calibration is required.

Contact Service: If the above steps do not resolve the issue, do not use the instrument.

Contact your institution's radiation safety officer or the manufacturer's service engineer for

assistance.

Q2: My background counts are unusually high. What could be the cause? A: High background

counts can obscure low-level sample measurements and indicate a problem.

Contamination: This is the most common cause. The detector well, sample tubes, or the

surrounding area may be contaminated. Perform a wipe test and decontaminate as

necessary.[9]

Nearby Radioactive Sources: Ensure that no other radioactive materials are stored near the

gamma counter.

Instrument Noise: In rare cases, electronic noise can cause high background. This typically

requires a service engineer to diagnose.

Q3: My I-131 sample counts (CPM) are significantly lower/higher than expected. What are the

possible reasons? A: Inaccurate sample counts can stem from several sources:
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Incorrect Energy Window: Verify that the I-131 protocol with the correct energy window

(centered on 364 keV) was used. An incorrect window will result in inaccurate counts.

Pipetting or Dilution Error: An error in preparing the sample will lead to a different activity

than expected. Re-prepare the sample if possible.

Dead Time Effect (for unexpectedly low counts): If you are measuring a very high-activity

sample, the counter may be saturated. You may need to dilute the sample or apply a dead-

time correction factor.[6][10]

Contamination (for unexpectedly high counts): The sample tube or the counter itself could be

contaminated.

Symptom Possible Cause Recommended Action

Failed Daily QC

1. Improper source

placement2. Contamination3.

Calibration drift

1. Reposition source and

recount2. Survey for

contamination3. Perform

energy calibration4. Contact

service if unresolved

High Background
1. Contamination of well/area2.

Other sources stored nearby

1. Perform wipe test and

decontaminate2. Relocate

nearby radioactive materials

Inaccurate Counts

1. Wrong energy window

selected2. Sample preparation

error3. Dead time (high activity

samples)

1. Verify protocol settings2.

Review sample prep; remake if

needed3. Dilute sample or

apply correction

Peak Shift
1. Energy calibration has

drifted2. Sample contamination

1. Perform energy calibration2.

Check for other radionuclides

| I-131 Count Loss due to Dead Time (Phantom Study Data)[6][10] | | :--- | :--- | | Activity in

Phantom (MBq) | Approximate % Count Loss | | < 140 MBq | ~0% | | ~1000 MBq | ~10% | |

~2000 MBq | ~20% | | ~4000 MBq | ~35% | | > 5700 MBq | ~46% | Note: These values are

illustrative and depend on the specific gamma counter model. Each instrument should be

characterized.
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Experimental Protocols
Protocol 1: I-131 Energy Calibration
Objective: To center the I-131 photopeak at 364 keV within the appropriate channel and set the

energy window.

Materials:

A certified I-131 source of low activity (~0.1 µCi / 3.7 kBq).

Gamma counter software with multichannel analyzer (MCA) mode.

Methodology:

Place the I-131 source in the detector.

Acquire a gamma spectrum in MCA mode for a sufficient time to obtain a well-defined

photopeak (e.g., 60-120 seconds).

Observe the spectrum and identify the channel number corresponding to the highest point of

the 364 keV photopeak.

Adjust the instrument's high voltage or gain according to the manufacturer's instructions until

the peak is centered in the channel designated for 364 keV in your instrument's protocol.

Set the energy window for the I-131 measurement protocol. A standard 20% window is

common.[11]

| Recommended Energy Window for I-131 (20% Width) | | :--- | :--- | | Parameter | Value (keV) | |

Photopeak Center | 364 | | Window Width | 73 (20% of 364) | | Lower Level Discriminator | 327 |

| Upper Level Discriminator | 400 | Note: These values are derived from (364 ± 36.5) keV.

Some systems may use slightly different ranges like 328-400 keV.[12]

Protocol 2: I-131 Efficiency Calibration
Objective: To establish the conversion factor from measured Counts Per Minute (CPM) to

activity (Bq or DPM).
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Materials:

A set of 5-7 I-131 standards of known, traceable activity. The activities should span the

expected working range of your experiments.

A blank sample (same matrix and tube type as the standards).

Methodology:

Select the I-131 energy protocol established in Protocol 1.

Measure Background: Count the blank sample for a standard time (e.g., 5 minutes) to

determine the background CPM.

Measure Standards: Count each I-131 standard for the same standard time.

Calculate Net CPM: For each standard, subtract the background CPM from the measured

gross CPM.

Plot Calibration Curve: Create a graph with the known activity (Bq or DPM) on the x-axis and

the corresponding Net CPM on the y-axis.

Determine Efficiency: Perform a linear regression on the data points. The slope of the line is

your counting efficiency (in CPM/Bq or CPM/DPM). This factor is used to convert Net CPM

from unknown samples to their activity.

Protocol 3: Daily Quality Control (QC)
Objective: To verify the stable and consistent performance of the gamma counter before use.

Materials:

A long-lived check source (e.g., Cs-137).

A blank sample.

QC Logbook or electronic record.

Methodology:
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Background Check: Count the blank sample using the I-131 protocol for 1 minute. Record

the CPM. The value should be below the established maximum threshold.[3]

Energy Stability Check: Count the check source. Verify that its primary photopeak falls within

the expected channel (e.g., ±1% of the target channel).[3]

Constancy Check: Record the total counts for the check source. This value must be within

the established acceptance range (e.g., ±10%) of the mean value determined after the last

full calibration.

Record Results: Document all values in the QC log. If all checks pass, the instrument is

ready for use. If any check fails, follow the troubleshooting guide.

| Example Daily QC Log & Acceptance Criteria | | :--- | :--- | :--- | :--- | :--- | | Date | Background

(CPM) | Check Source (CPM) | Peak Channel | Pass/Fail | | Acceptance Criteria -> | < 50 CPM

| 39,110 - 47,800 | Channel 655-669 | | | 2025-12-08 | 35 | 43,520 | 662 | Pass | | 2025-12-09 |

38 | 43,495 | 663 | Pass | Note: Acceptance criteria are examples and must be established for

each specific instrument. The example range is based on a mean of 43,455 CPM ± 10%.[1]
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Caption: I-131 Gamma Counter Calibration & Measurement Workflow.
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Caption: Troubleshooting Logic for a Failed Daily QC Check.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jnm.snmjournals.org [jnm.snmjournals.org]

2. inis.iaea.org [inis.iaea.org]

3. Calibration and Quality Control Procedures for Gamma Counting [labx.com]

4. Iodine-131 - Wikipedia [en.wikipedia.org]

5. lup.lub.lu.se [lup.lub.lu.se]

6. jnm.snmjournals.org [jnm.snmjournals.org]

7. researchgate.net [researchgate.net]

8. Practical scatter-independent gamma camera dead-time correction for iodine-131 | IEEE
Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

9. ehs.umich.edu [ehs.umich.edu]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. www-pub.iaea.org [www-pub.iaea.org]

To cite this document: BenchChem. [Calibrating gamma counters for accurate HS-131
measurement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145325#calibrating-gamma-counters-for-accurate-
hs-131-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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